Cas no 114248-23-6 (1-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione)

1-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione is a fluorinated nucleoside analogue with a stereochemically defined tetrahydrofuran backbone. Its key structural features include two fluorine atoms at the 3-position and hydroxyl groups at the 4- and 5-positions, enhancing its potential as a biologically active compound. The molecule's rigid conformation and polar functional groups contribute to its stability and solubility, making it suitable for pharmaceutical and biochemical applications. Its precise stereochemistry ensures selective interactions with enzymatic targets, particularly in antiviral or anticancer research. The presence of the pyrimidine-2,4-dione moiety further enables its incorporation into nucleic acid analogues, offering utility in probing nucleic acid metabolism or designing therapeutic agents.
1-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione structure
114248-23-6 structure
Product Name:1-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
CAS No:114248-23-6
MF:C9H10F2N2O5
MW:264.182909488678
MDL:MFCD00871912
CID:106222
PubChem ID:9871558
Update Time:2025-10-24

1-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2’,2’-Difluoro-2’-deoxyuridine
    • 2',2'-Difluoro-2'-deoxyuridine
    • Gemcitabine Metabolite
    • Uridine,2'-deoxy-2',2'-difluoro-
    • Gemcitabine impurity C
    • 2′,2′-Difluoro-2′-deoxyuridine
    • 2′-Deoxy-2′,2′-difluorouridine
    • 2',2'-Difluorodeoxyuridine
    • 2'-Deoxy-2',2'-difluorouridine
    • 2Deoxy-22difluorouridine
    • 2'-Deoxy-2',2'-difluoro-D-uridine
    • 1-((2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
    • Uridine, 2'-deoxy-2',2'-difluoro-
    • Y30D8SIL1I
    • dFdU
    • FIRDBEQIJQERSE-QPPQHZFASA-N
    • 1-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
    • AB0071683
    • Gemcitabine Impurity C (EP)
    • 1-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
    • 1-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • CHEMBL3526970
    • 114248-23-6
    • 1-[(2R,4R,5R)-3,3-diluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
    • NS00000346
    • MFCD00871912
    • AC-32292
    • Q27294196
    • 2'-Deoxy-2',2'-difluorouridine; 1-(2-Deoxy-2,2-difluoro-beta-D-erythro-pentofuranosyl)pyrimidin-2,4(1H,3H)-dione; Gemcitabine Hydrochloride Impurity C; Gemcitabine Impurity C; Gemcitabine Impurity C
    • 1-(2-Deoxy-2,2-difluoro-beta-D-erythro-pentofuranosyl)pyrimidin-2,4(1H,3H)-dione
    • AMY38981
    • AS-31170
    • DTXSID50891460
    • GEMCITABINE HYDROCHLORIDE IMPURITY C [ EP IMPURITY]
    • 1-(2-Deoxy-2,2-difluoro-beta-D-erythro-pentofuranosyl)pyrimidin-2,4(1H,3H)-dione (2'-Deoxy-2',2'-difluorouridine)
    • AKOS027326499
    • CHEBI:174466
    • 1-[(2R,4R,5R)-3,3-DIFLUORO-4-HYDROXY-5-(HYDROXYMETHYL)TETRAHYDRO-2-FURANYL]-2,4(1H,3H)-PYRIMIDINEDIONE
    • PD130775
    • SCHEMBL94634
    • UNII-Y30D8SIL1I
    • 1-(2-Deoxy-2,2-difluoro-beta-D-erythro-pentofuranosyl)pyrimidin-2,4(1H,3H)-dione (2?-Deoxy-2?,2?-difluorouridine)
    • J-700291
    • 2'-Deoxy-2',2'-difluorouridine ,97%
    • 2',2'-dFdU
    • CHEBI:83486
    • DTXCID101030572
    • MDL: MFCD00871912
    • Inchi: 1S/C9H10F2N2O5/c10-9(11)6(16)4(3-14)18-7(9)13-2-1-5(15)12-8(13)17/h1-2,4,6-7,14,16H,3H2,(H,12,15,17)/t4-,6-,7-/m1/s1
    • InChI Key: FIRDBEQIJQERSE-QPPQHZFASA-N
    • SMILES: FC1([C@H](N2C=CC(NC2=O)=O)O[C@H](CO)[C@H]1O)F

Computed Properties

  • Exact Mass: 264.05600
  • Monoisotopic Mass: 264.05577775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 99.1

Experimental Properties

  • Density: 1.69±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 50-70 ºC
  • Solubility: Slightly soluble (4.8 g/l) (25 º C),
  • PSA: 104.55000
  • LogP: -1.57750

1-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione Security Information

1-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione Pricemore >>

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1-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Acetic acid ,  Sodium nitrite Solvents: Water ;  0 °C; 3 h, 0 °C
Reference
Operationally Simple Regioselective 5'-Phosphorylation of Unprotected 5-Ethynyl-2'-deoxyuridine Analogues
Hilko, David H.; Bornaghi, Laurent F.; Poulsen, Sally-Ann, Australian Journal of Chemistry, 2020, 73, 1010-1019

1-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione Raw materials

1-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione Preparation Products

Additional information on 1-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione

1-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione: A Comprehensive Overview

The compound CAS No. 114248-23-6, also known as 1-[(2R,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic applications, making it a focal point for researchers worldwide.

The molecular structure of this compound is characterized by a pyrimidine ring system fused with a tetrahydrofuran moiety. The pyrimidine ring, a six-membered aromatic structure with alternating double bonds, is a common feature in many bioactive molecules. The tetrahydrofuran group introduces hydroxyl and hydroxymethyl functionalities, which are known to enhance solubility and bioavailability. The presence of two fluorine atoms at the 3-position of the tetrahydrofuran ring further modulates the electronic properties of the molecule, potentially influencing its interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving enantioselective catalysis and advanced coupling reactions. These methods have not only improved the yield but also facilitated the exploration of stereochemical variations. For instance, researchers have investigated the impact of different stereoconfigurations at the 2R, 4R, and 5R positions on the compound's pharmacokinetic properties. Such studies are crucial for optimizing drug delivery systems and enhancing therapeutic efficacy.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical data suggest that it exhibits potent inhibitory effects against several enzymes implicated in neurodegenerative diseases. For example, studies have demonstrated its ability to inhibit acetylcholinesterase (AChE), an enzyme associated with Alzheimer's disease. Additionally, the compound has shown anti-inflammatory properties by modulating cytokine production in immune cells.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Its unique combination of structural features makes it an attractive candidate for targeting multiple disease pathways simultaneously. Researchers are currently exploring its potential as a dual inhibitor of AChE and butyrylcholinesterase (BuChE), which could provide synergistic benefits for treating cognitive disorders.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its ability to form stable supramolecular assemblies makes it a potential candidate for designing advanced materials with tailored properties. Recent research has focused on its use in creating stimuli-responsive hydrogels that can release drugs in response to environmental changes such as pH or temperature.

The synthesis and characterization of this compound have been documented in numerous peer-reviewed journals, highlighting its importance in both academic and industrial research. Its inclusion in various chemical databases further underscores its relevance as a reference molecule for comparative studies.

In conclusion, CAS No. 114248-23-6 represents a cutting-edge molecule with multifaceted applications across diverse scientific disciplines. Its unique structure, coupled with recent advances in synthetic methodologies and biological evaluations, positions it as a key player in future innovations within pharmacology and materials science.

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